Cas no 124485-85-4 ((2-Methoxyethyl)(methyl)nitrosoamine)

• Product Name: (2-Methoxyethyl)(methyl)nitrosoamine
• CAS No: 124485-85-4
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• CID: 4787196
• PubChem ID: 130736834
• Update Time: 2026-02-27

(2-Methoxyethyl)(methyl)nitrosoamine Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyethyl)(methyl)nitrosoamine

• Inchi： 1S/C4H10N2O2/c1-6(5-7)3-4-8-2/h3-4H2,1-2H3
• InChI Key： FNIPLEQWKIKHNL-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)N=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 67.1
• XLogP3: 0
• Topological Polar Surface Area: 41.9

Additional information on (2-Methoxyethyl)(methyl)nitrosoamine

Professional Introduction to (2-Methoxyethyl)(methyl)nitrosoamine (CAS No. 124485-85-4)

(2-Methoxyethyl)(methyl)nitrosoamine, identified by its Chemical Abstracts Service (CAS) number CAS No. 124485-85-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific and industrial domains.

The molecular structure of (2-Methoxyethyl)(methyl)nitrosoamine consists of a nitroso group attached to an ethyl chain that is further substituted with a methoxy group. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable candidate for studying molecular mechanisms in biological systems. The presence of the nitroso functional group suggests possible roles in redox chemistry and signal transduction pathways, which are critical areas of investigation in modern biomedical research.

In recent years, advancements in analytical chemistry have enabled more precise characterization of compounds like (2-Methoxyethyl)(methyl)nitrosoamine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) have been instrumental in elucidating its structural properties and understanding its behavior in different environments. These methodologies provide researchers with detailed insights into the compound's purity, stability, and potential degradation pathways.

The applications of (2-Methoxyethyl)(methyl)nitrosoamine extend to the development of novel pharmaceutical agents. Its unique chemical properties make it a promising intermediate in the synthesis of bioactive molecules that could target specific disease pathways. For instance, studies have explored its potential role in modulating enzyme activities and protein interactions, which are pivotal in therapeutic interventions. The compound's ability to engage with biological targets at the molecular level opens up avenues for designing innovative drugs with enhanced efficacy and reduced side effects.

Recent research has also highlighted the importance of understanding the metabolic fate of compounds such as (2-Methoxyethyl)(methyl)nitrosoamine. By investigating how the body processes this molecule, scientists can gain valuable insights into its safety profile and optimize its therapeutic use. Metabolic studies have revealed that the compound undergoes specific enzymatic transformations, which can be harnessed to develop prodrugs or enhance drug delivery systems.

The synthesis of (2-Methoxyethyl)(methyl)nitrosoamine presents both challenges and opportunities for chemists. Traditional synthetic routes often require careful control of reaction conditions to ensure high yield and purity. However, emerging methodologies, such as catalytic processes and green chemistry approaches, are being explored to improve the efficiency and sustainability of its production. These innovations not only enhance the accessibility of the compound but also align with global efforts to minimize environmental impact.

In conclusion, (2-Methoxyethyl)(methyl)nitrosoamine (CAS No. 124485-85-4) represents a fascinating subject of study with broad implications in chemical biology and pharmaceutical science. Its unique structural features and reactivity make it a valuable tool for exploring new therapeutic strategies and understanding complex biological processes. As research continues to uncover its potential applications, this compound is poised to play a significant role in advancing medical science and improving human health.